2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C11H19N3O/c1-3-10-12-13-11(15-10)8-14-6-4-9(2)5-7-14/h9H,3-8H2,1-2H3
• InChI Key: HZGQXPCRIMEAOJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)CN2CCC(CC2)C
• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol

Description

2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole, also known as EMD-386088, is a chemical compound that has been studied for its potential use in treating various neurological disorders. This compound has shown promising results in scientific research, particularly in the areas of cognitive enhancement and memory improvement.

Mechanism of Action

The exact mechanism of action of 2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including acetylcholine and glutamate. This modulation may improve cognitive function and memory by enhancing synaptic plasticity and increasing the number of synaptic connections in the brain.
Biochemical and Physiological Effects:
In animal studies, 2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole has been shown to improve cognitive function and memory, as well as have neuroprotective effects. It has also been shown to increase the release of acetylcholine and glutamate in the brain, which may contribute to its cognitive-enhancing effects. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole in lab experiments is that it has shown promising results in improving cognitive function and memory, making it a potentially useful tool for studying these processes. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments using this compound.

Future Directions

There are several future directions for research on 2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in enhancing cognitive function and memory in healthy individuals. Further research is also needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations for its use.

Synthesis Methods

The synthesis of 2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole involves a multi-step process that includes the reaction of 1-(4-methylpiperidin-1-yl) ethanone with ethyl chloroformate to form 1-(4-methylpiperidin-1-yl) ethyl carbamate. This compound is then reacted with hydrazine hydrate to produce 2-ethyl-5-(4-methylpiperidin-1-yl) methyl-1,3,4-oxadiazole. The final step involves the reaction of this compound with acetic anhydride to form 2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole.

Scientific Research Applications

2-Ethyl-5-[(4-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In preclinical studies, this compound has shown promising results in improving cognitive function and memory. It has also been shown to have neuroprotective effects, which may make it useful in preventing or slowing the progression of neurodegenerative diseases.